Cas no 33818-21-2 (alpha-D-1,6-Anhydrogalactofuranose)

Alpha-D-1,6-Anhydrogalactofuranose is a specialized carbohydrate derivative characterized by its unique anhydro bridge between the C1 and C6 positions, forming a stable furanose ring structure. This compound is of significant interest in glycochemistry and pharmaceutical research due to its role as a synthetic intermediate for oligosaccharides, glycoconjugates, and glycomimetics. Its rigid furanose conformation enhances stereochemical control in glycosylation reactions, while the anhydro linkage improves stability under harsh conditions. The compound is particularly valuable for studying enzyme mechanisms, carbohydrate-based drug development, and biomaterial design. Its well-defined structure also facilitates NMR and crystallographic analysis, making it a useful tool for structural and mechanistic studies in glycoscience.
alpha-D-1,6-Anhydrogalactofuranose structure
33818-21-2 structure
Product Name:alpha-D-1,6-Anhydrogalactofuranose
CAS No:33818-21-2
MF:C6H10O5
MW:162.140602588654
CID:2048864
PubChem ID:130991113
Update Time:2025-06-09

alpha-D-1,6-Anhydrogalactofuranose Chemical and Physical Properties

Names and Identifiers

    • alpha-D-1,6-Anhydrogalactofuranose
    • 1,6-Anhydro-α-D-galactofuranose
    • 33818-21-2
    • 1,6-Anhydro-alpha-d-galactofuranose
    • Inchi: 1S/C6H10O5/c7-2-1-10-6-4(9)3(8)5(2)11-6/h2-9H,1H2/t2-,3+,4+,5+,6+/m0/s1
    • InChI Key: GYNYBVOAJFHCRG-YDMGZANHSA-N
    • SMILES: O1[C@@H]2[C@@H]([C@H]([C@H]1[C@H](CO2)O)O)O

Computed Properties

  • Exact Mass: 162.05300
  • Monoisotopic Mass: 162.05282342Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 79.2Ų

Experimental Properties

  • PSA: 79.15000
  • LogP: -2.17580

alpha-D-1,6-Anhydrogalactofuranose Pricemore >>

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alpha-D-1,6-Anhydrogalactofuranose Production Method

Additional information on alpha-D-1,6-Anhydrogalactofuranose

Exploring alpha-D-1,6-Anhydrogalactofuranose (CAS No. 33818-21-2): Properties, Applications, and Innovations

Alpha-D-1,6-Anhydrogalactofuranose (CAS No. 33818-21-2) is a specialized carbohydrate derivative gaining attention in biochemical and pharmaceutical research. This compound, classified as an anhydro sugar, features a unique furanose ring structure with a 1,6-anhydro bridge, distinguishing it from conventional monosaccharides. Its molecular stability and reactivity make it a valuable intermediate in synthetic chemistry, particularly for designing glycosidase inhibitors or carbohydrate-based therapeutics.

Recent studies highlight the role of alpha-D-1,6-Anhydrogalactofuranose in glycobiology, where it serves as a model for understanding enzymatic mechanisms involving galactose metabolism. Researchers are exploring its potential in drug delivery systems, leveraging its ability to mimic natural sugars while resisting enzymatic degradation. This property aligns with the growing demand for biostable carbohydrate analogs in targeted therapies, a hot topic in precision medicine.

From an industrial perspective, CAS 33818-21-2 is utilized in the synthesis of chiral building blocks for agrochemicals and flavors. Its furanose conformation offers steric advantages in asymmetric catalysis, addressing the need for green chemistry solutions. Innovations in enzymatic synthesis further enhance its accessibility, reducing reliance on traditional chemical methods—a key concern for sustainable production.

Analytical challenges associated with alpha-D-1,6-Anhydrogalactofuranose include its characterization via NMR spectroscopy and mass spectrometry, given its structural similarity to other anhydrosugars. Advanced techniques like HPLC-MS are now employed to ensure purity, a critical factor for pharmaceutical applications. These methodologies are frequently searched by analytical chemists optimizing carbohydrate separation protocols.

The compound’s relevance extends to nutraceutical research, where modified sugars are investigated for low-calorie sweeteners or prebiotic effects. With rising consumer interest in functional foods, 33818-21-2 is being studied for its potential to modulate gut microbiota—a trending area linked to microbiome health.

In material science, anhydrogalactofuranose derivatives contribute to biodegradable polymers, aligning with circular economy goals. Their biocompatibility makes them candidates for medical hydrogels or tissue engineering scaffolds, addressing searches for eco-friendly biomaterials.

Future directions for CAS No. 33818-21-2 include exploring its antiviral properties, particularly in carbohydrate-based vaccine adjuvants. As the scientific community seeks alternatives to conventional adjuvants, this compound’s immunomodulatory potential could position it as a game-changer in next-generation vaccines—a highly searched topic post-pandemic.

For synthetic chemists, optimizing scalable production of alpha-D-1,6-Anhydrogalactofuranose remains a priority. Recent patents describe microwave-assisted synthesis to improve yield, reflecting industry demands for cost-effective carbohydrate chemistry.

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